Cas no 206280-54-8 (4-{2-(methoxycarbonyl)phenylcarbamoyl}pyridin-1-ium-1-olate)

• Product Name: 4-{2-(methoxycarbonyl)phenylcarbamoyl}pyridin-1-ium-1-olate
• CAS No: 206280-54-8
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 3901083
• PubChem ID: 1536390
• Update Time: 2025-10-30

4-{2-(methoxycarbonyl)phenylcarbamoyl}pyridin-1-ium-1-olate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[(1-oxido-4-pyridinyl)carbonyl]amino]-, methyl ester
• 4-{2-(methoxycarbonyl)phenylcarbamoyl}pyridin-1-ium-1-olate
• DTXSID601320130
• SR-01000196867
• 4-{[2-(METHOXYCARBONYL)PHENYL]CARBAMOYL}PYRIDIN-1-IUM-1-OLATE
• MLS001167169
• SMR000641032
• HMS2959A15
• 206280-54-8
• SDCCGMLS-0065550.P001
• AKOS001041211
• STL575445
• Methyl 2-[(1-oxidoisonicotinoyl)amino]benzoate
• CHEMBL1340094
• methyl 2-[(1-oxidopyridin-1-ium-4-carbonyl)amino]benzoate
• CBDivE_004631
• 4-((2-(methoxycarbonyl)phenyl)carbamoyl)pyridine 1-oxide
• SR-01000196867-1
• F1170-0079
• HMS1652H17
• Z27656288
• methyl 2-{[(1-oxidopyridin-4-yl)carbonyl]amino}benzoate
• AB00685706-01
• SCHEMBL15503776

• Inchi： 1S/C14H12N2O4/c1-20-14(18)11-4-2-3-5-12(11)15-13(17)10-6-8-16(19)9-7-10/h2-9H,1H3,(H,15,17)
• InChI Key： BSRLWEHVAZOCTO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(C1=CC=[N+]([O-])C=C1)=O

Computed Properties

• Exact Mass: 272.07970687Da
• Monoisotopic Mass: 272.07970687Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-{2-(methoxycarbonyl)phenylcarbamoyl}pyridin-1-ium-1-olate

4-{2-(methoxycarbonyl)phenylcarbamoyl}pyridin-1-ium-1-olate (CAS No. 206280-54-8): A Comprehensive Overview

4-{2-(methoxycarbonyl)phenylcarbamoyl}pyridin-1-ium-1-olate (CAS No. 206280-54-8) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at understanding its potential applications in drug development and therapeutic interventions.

The chemical structure of 4-{2-(methoxycarbonyl)phenylcarbamoyl}pyridin-1-ium-1-olate consists of a pyridinium core functionalized with a carbamoyl group attached to a methoxycarbonyl-substituted phenyl ring. This combination of functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research applications.

Recent advancements in the field have shed light on the potential therapeutic applications of 4-{2-(methoxycarbonyl)phenylcarbamoyl}pyridin-1-ium-1-olate. Studies have demonstrated its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, making it a promising lead for the development of targeted cancer therapies.

In addition to its potential as a therapeutic agent, 4-{2-(methoxycarbonyl)phenylcarbamoyl}pyridin-1-ium-1-olate has also been explored for its use in diagnostic imaging. Its unique structural features allow it to be labeled with radioisotopes, enabling its use in positron emission tomography (PET) and other imaging techniques. This application is particularly relevant in the early detection and monitoring of disease progression.

The synthesis of 4-{2-(methoxycarbonyl)phenylcarbamoyl}pyridin-1-ium-1-olate has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 4-pyridinecarboxaldehyde with 2-methoxycarbonylaniline, followed by oxidation to form the pyridinium salt. These synthetic methods have been refined to ensure high efficiency and scalability, making the compound readily available for both academic and industrial research.

The physicochemical properties of 4-{2-(methoxycarbonyl)phenylcarbamoyl}pyridin-1-ium-1-olate, including its solubility, stability, and bioavailability, have been extensively characterized. These properties are crucial for understanding its behavior in biological systems and optimizing its formulation for therapeutic use. For example, studies have shown that the compound exhibits good aqueous solubility and stability under physiological conditions, which are essential for effective drug delivery.

To further enhance its therapeutic potential, researchers have investigated various modifications to the structure of 4-{2-(methoxycarbonyl)phenylcarbamoyl}pyridin-1-ium-1-olate. These modifications aim to improve its pharmacokinetic properties, such as increasing its half-life or reducing off-target effects. One notable approach involves the introduction of additional functional groups that can enhance binding affinity to specific targets or improve metabolic stability.

Clinical trials involving compounds similar to 4-{2-(methoxycarbonyl)phenylcarbamoyl}pyridin-1-ium-1-olate have shown promising results. Early-phase trials have demonstrated favorable safety profiles and preliminary evidence of efficacy in treating certain cancers and inflammatory diseases. These findings underscore the importance of continued research into this class of compounds and their potential to address unmet medical needs.

In conclusion, 4-{2-(methoxycarbonyl)phenylcarbamoyl}pyridin-1-ium-1-olate (CAS No. 206280-54-8) is a multifaceted compound with significant potential in both therapeutic and diagnostic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.